Cas no 2228639-58-3 (O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine)

• Product Name: O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• CAS No: 2228639-58-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6599514
• PubChem ID: 165689798
• Update Time: 2025-10-25

O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• O-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]hydroxylamine
• 2228639-58-3
• EN300-1728576

• Inchi： 1S/C6H11N3O/c1-5(10-7)6-3-4-9(2)8-6/h3-5H,7H2,1-2H3
• InChI Key： FHYRSJNREKQOHS-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CN(C)N=1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine

Comprehensive Guide to O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228639-58-3): Properties, Applications, and Market Insights

O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228639-58-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This hydroxylamine derivative features a 1-methyl-1H-pyrazole core, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its potential due to the rising demand for novel heterocyclic compounds in drug discovery.

The molecular structure of O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine combines a pyrazole ring with an ethylhydroxylamine side chain, offering unique reactivity patterns. This structural combination makes it particularly useful for N-O bond formation reactions, which are crucial in developing various pharmacologically active compounds. Recent studies highlight its role in creating potential enzyme inhibitors and signaling modulators, addressing current research trends in targeted therapies.

In pharmaceutical applications, CAS 2228639-58-3 serves as a key building block for developing small molecule drugs. Its pyrazole-hydroxylamine hybrid structure shows promise in addressing modern therapeutic challenges, particularly in inflammation and metabolic disorders. The compound's ability to form stable complexes with metal ions also makes it interesting for catalysis research, a hot topic in green chemistry initiatives.

The agrochemical sector has shown growing interest in O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine derivatives for developing next-generation crop protection agents. As the agricultural industry seeks more selective and environmentally friendly solutions, this compound's structural features offer advantages in designing novel pesticide intermediates with improved target specificity and reduced ecological impact.

From a synthetic chemistry perspective, 2228639-58-3 presents interesting challenges and opportunities. Researchers are exploring optimized routes for its production, focusing on atom economy and green synthesis principles. Recent publications suggest improved yields through microwave-assisted synthesis techniques, reflecting the current emphasis on sustainable chemical processes in academic and industrial settings.

Market analysis indicates steady growth in demand for pyrazole-containing compounds like O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine. The global market for fine chemicals and pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in personalized medicine and precision agriculture. Suppliers are responding by developing more efficient production scales for this specialty chemical.

Quality control aspects of CAS 2228639-58-3 involve advanced analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to ensure purity and structural integrity, addressing the pharmaceutical industry's stringent requirements. These analytical methods also help researchers study the compound's stability under various conditions, a critical factor for its practical applications.

Storage and handling recommendations for O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine follow standard protocols for nitrogen-containing compounds. While not classified as hazardous under normal conditions, proper moisture control and temperature regulation are advised to maintain stability. These precautions align with current good manufacturing practices (cGMP) in the chemical industry.

Future research directions for 2228639-58-3 may explore its potential in bioconjugation chemistry and prodrug design, two rapidly evolving areas in medicinal chemistry. The compound's unique N-O functionality makes it particularly suitable for developing targeted drug delivery systems, a major focus in contemporary pharmaceutical development.

For researchers sourcing O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine, verification of CAS number 2228639-58-3 and supplier credentials is essential. The growing emphasis on supply chain transparency in the chemical industry makes proper documentation and quality certifications increasingly important for end-users in both academic and industrial applications.

Environmental considerations for pyrazole-hydroxylamine derivatives are becoming more prominent in chemical research. Recent studies focus on the biodegradation pathways of such compounds, reflecting the industry's shift toward sustainable chemistry practices. This aligns with global initiatives for greener chemical processes and reduced environmental impact.

In conclusion, O-1-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228639-58-3) represents an important class of nitrogen-oxygen heterocycles with diverse applications in life sciences. Its continued study contributes to advancements in pharmaceutical development, agricultural science, and fundamental chemical research, addressing many current challenges in these fields.